Cas no 14628-58-1 (5-methoxy-2-methyl-2,3-dihydropyridazin-3-one)
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone, 5-methoxy-2-methyl-
- 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one
-
- MDL: MFCD27944923
- Inchi: 1S/C6H8N2O2/c1-8-6(9)3-5(10-2)4-7-8/h3-4H,1-2H3
- InChI Key: RRGAHPMHECROKI-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)N=CC(OC)=C1
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM391413-1g |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95%+ | 1g |
$392 | 2023-03-07 | |
| Chemenu | CM391413-5g |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95%+ | 5g |
$1175 | 2023-03-07 | |
| Chemenu | CM391413-10g |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95%+ | 10g |
$1742 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN23905-1G |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95% | 1g |
¥ 2,626.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN23905-5G |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95% | 5g |
¥ 7,873.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN23905-10G |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95% | 10g |
¥ 11,675.00 | 2023-03-30 | |
| Enamine | EN300-319527-0.05g |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-319527-0.1g |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-319527-0.25g |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-319527-0.5g |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one |
14628-58-1 | 95.0% | 0.5g |
$699.0 | 2025-03-19 |
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one
Introduction to 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 14628-58-1)
5-methoxy-2-methyl-2,3-dihydropyridazin-3-one, identified by its Chemical Abstracts Service (CAS) number 14628-58-1, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the dihydropyridazine class, a scaffold that has been extensively explored for its potential biological activities. The presence of both methoxy and methyl substituents in its structure contributes to its diverse chemical reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.
The dihydropyridazinone core of this compound is particularly intriguing from a chemical perspective. Dihydropyridazines are known for their ability to exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and antiviral properties. The structural flexibility of this scaffold allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for drug development. In recent years, there has been a growing interest in exploring such heterocycles for their potential applications in treating various diseases.
One of the most compelling aspects of 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel derivatives with enhanced biological activity. For instance, studies have shown that modifications at the 3-position of the dihydropyridazine ring can significantly alter its interactions with biological targets. This has led to the discovery of several promising lead compounds that are being further investigated in preclinical studies.
Recent advancements in computational chemistry and molecular modeling have also contributed to a deeper understanding of the interactions between 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one and biological targets. These tools have enabled researchers to predict the binding affinities and mechanisms of action of this compound and its derivatives with high accuracy. This has not only accelerated the drug discovery process but also provided insights into how structural modifications can optimize biological activity.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of dihydropyridazine derivatives. Several clinical trials have been conducted or are ongoing to evaluate the efficacy and safety of compounds derived from this scaffold in treating conditions such as inflammation, pain, and infections. The results from these trials have been promising, suggesting that 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one and its derivatives could play a significant role in future therapeutic strategies.
In addition to its pharmaceutical applications, 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one has shown potential in other areas of research. For example, it has been used as a building block in organic synthesis to create more complex molecules with unique properties. Its ability to undergo various chemical reactions makes it a versatile intermediate that can be incorporated into diverse molecular frameworks.
The synthesis of 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one itself is another area of interest for synthetic chemists. Several efficient synthetic routes have been developed over the years, each offering different advantages in terms of yield, purity, and scalability. These synthetic methods have not only facilitated access to this compound for research purposes but also provided valuable insights into modern synthetic strategies.
The environmental impact of synthesizing and using 5-methoxy-2-methyl-2,3-dihydropyridazin-3-one is also an important consideration. Researchers are increasingly focusing on developing greener synthetic methods that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of chemical processes.
In conclusion,5-methoxy-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 14628-58-1) is a multifaceted compound with significant potential in medicinal chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its diverse biological activities have opened up new avenues for therapeutic development. As research continues to uncover new applications for this compound and its derivatives,5-methoxy-2-methyl-2,3-dihydropyridazinone is poised to remain a key player in both academic and industrial settings.
14628-58-1 (5-methoxy-2-methyl-2,3-dihydropyridazin-3-one) Related Products
- 82226-49-1(5-Ethoxypyridazin-3(2H)-one)
- 1346697-90-2(5-(2-Methoxyethoxy)pyridazin-3(2H)-one)
- 869357-37-9(5-Hydroxy-2,6-dimethylpyridazin-3(2H)-one)
- 123696-01-5(5-Methoxypyridazin-3(2H)-one)
- 69862-48-2((1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yloxy)-acetic acid)
- 7692-09-3(3(2H)-Pyridazinone, 4,5-dimethoxy-2-methyl-)
- 37432-54-5(3(2H)-Pyridazinone, 5-hydroxy-4-methoxy-2-methyl-)
- 64178-86-5(3(2H)-Pyridazinone, 5-ethoxy-4-hydroxy-2-methyl-)
- 64178-84-3(3(2H)-Pyridazinone, 4-hydroxy-5-methoxy-2-methyl-)
- 67397-22-2(3(2H)-PYRIDAZINONE, 5-ETHOXY-2-METHYL-)